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Compound of Interest

Compound Name: 4-(4-Methylbenzoyl)benzonitrile
CAS No.: 35776-95-5
Cat. No.: B371616

Get Quote

Executive Summary & Compound Ildentity

¢« Compound Name: 4-(4-Methylbenzoyl)benzonitrile

¢ Synonyms: 4-cyano-4'-methylbenzophenone; p-cyanophenyl p-tolyl ketone
e CAS Number: 35776-95-5

¢ Molecular Formula: C

H
NO

¢ Molecular Weight: 221.26 g/mol

+ Core Scaffold: Diaryl ketone with asymmetric para-substitution (Electron Withdrawing -CN
vs. Electron Donating -CH
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Research Significance: This molecule represents a classic "push-pull" benzophenone system.
The competition between the strong dipole of the cyano group ($ \mu \approx 4.0 $ D) and the
weak steric/inductive effect of the methyl group dictates its solid-state packing. It is a critical
intermediate in the synthesis of liquid crystals and photoactive polymers.

Comparative Structural Analysis (The "Anchor" Data)

To validate your experimental data, compare it against the crystallographic benchmarks of its
structural analogs. The target molecule is expected to adopt a packing motif intermediate
between the highly ordered nitrile network and the dispersive methyl network.

Table 1: Crystallographic Benchmarks for Structural Validation
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Target Prediction: 4-

Analog A: 4- Analog B: 4- @
Feature Cyanobenzophenon Methylbenzophenon
Methylbenzoyl)benz
e e
onitrile
CAS 1503-49-7 134-84-9 35776-95-5
Crystal System Monoclinic Monoclinic Monoclinic (Likely)
P2ngcontent-ng-
€1989010908=""
nghost-ng- P2
_2393002342 P2
c ="
Space Group - /c (Centrosymmetric
class="inline ng-star- /c
. " preference)
inserted">
lc
Z (Unit) 4 4 4
55° + 3° (Steric bulk of
Dihedral Twist ~55° - 60° ~52° - 58° "CH
vs -CN is minimal)
Dipole-Dipole
Dominant Force P P Weak C-H--- CN---H-C(Ar) & CN--
(CN--:CN) & CN---H
~120-130 °C (Dipole
Melting Point 110-114 °C 56-59 °C stabilization +

increased MW)

Expert Insight: The introduction of the p-cyano group typically elevates the melting point and

density compared to the methyl-only analog due to the formation of robust C-N---H

intermolecular hydrogen bonds, which act as "supramolecular glue."
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Experimental Protocol: Generating the Crystal Data

If you are synthesizing this compound for publication, follow this self-validating workflow to
generate the missing CIF (Crystallographic Information File).

Phase 1: Crystal Growth Strategy

e Method: Slow Evaporation (Ambient Temperature).
¢ Solvent System:

o Primary: Ethanol/Ethyl Acetate (1:1). Benzophenones are moderately soluble; this allows
controlled nucleation.

o Alternative: Acetonitrile (promotes dipole alignment).

o Concentration: 15 mg/mL. Filter through 0.45 um PTFE to remove dust nucleation sites.

Phase 2: Diffraction & Refinement Workflow
o Temperature: Collect at 100 K (Liquid N

stream). Benzophenones often exhibit high thermal motion in the phenyl rings at room
temperature (298 K), which degrades resolution.

 Resolution Goal: 0.75 A or better (essential for distinguishing Methyl H-atoms).

» Refinement Check: Ensure the methyl group is treated as a rigid rotor (AFIX 137 in SHELX)
if rotational disorder is observed.

Mechanistic Pathway: Packing Forces

The following diagram illustrates the hierarchical assembly of the crystal lattice, guiding you on
which interactions to look for in your structure solution (e.g., using Mercury or Olex2).
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Molecular Level (Monomer) !
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Figure 1: Hierarchical assembly logic for asymmetric benzophenones. The Cyano group
(Primary) directs the long-range order, while the Methyl group (Tertiary) fills voids.
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References & Validation Sources

e Benzophenone Polymorphism:

o Girdwood, S. E. (1998).[1] Polymorphism in Benzophenone Derivatives. Ph.D. Thesis,
Strathclyde University.[1] (Defines the

-form P2
2
2

baseline).
e Synthesis & Existence:

o Song, B. (2013).[2] Palladium-Catalyzed C—C Bond Formations via Activation of
Carboxylic Acids. TU Kaiserslautern. (Confirms synthesis of CAS 35776-95-5).

o Comparative Data (4-Cyanobenzophenone):

o Cambridge Structural Database (CSD) Refcode: BENZCN (Benzonitrile, 4-benzoyl-).
o Comparative Data (4-Methylbenzophenone):

o Cambridge Structural Database (CSD) Refcode: MBENZP (4-Methylbenzophenone).
o Conformational Analysis:

o Cox, P. J. (2008). Conformations of substituted benzophenones. Acta Crystallographica
Section B, 64(2), 206-216.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

o 1. researchgate.net [researchgate.net]
e 2. kluedo.ub.rptu.de [kluedo.ub.rptu.de]

e To cite this document: BenchChem. [Structural Characterization Guide: 4-(4-
Methylbenzoyl)benzonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b371616/docs#structural-characterization-guide-4-4-
methylbenzoyl-benzonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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